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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine

Cat. No.: B12970111

Get Quote

Introduction & Chemical Context

The target compound, 1-(4-Chlorophenyl)pentan-1-amine (C

H
CIN), belongs to the class of

-alkylbenzylamines.[1] Structurally, it features a 4-chlorophenyl moiety attached to the C1
position of a pentylamine chain.[1][2] This molecular architecture makes it a homolog of
potential psychoactive substances and a key intermediate in the synthesis of monoamine
reuptake inhibitors.[1]

Precise structural elucidation is critical to distinguish this specific regioisomer from its positional
isomers (e.g., N-butyl-4-chlorobenzylamine or 1-(4-chlorophenyl)pentan-2-amine) and to verify
the integrity of the halogen substitution pattern.[1]

Synthetic Origin & Impurity Profile
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Understanding the likely synthetic route aids in anticipating impurities.[1] This compound is
typically accessed via the reductive amination of 4'-chlorovalerophenone or the Grignard
addition of butylmagnesium bromide to 4-chlorobenzonitrile followed by reduction.[1]

e Precursor: 1-(4-Chlorophenyl)pentan-1-one (Valerophenone derivative).[1]

» Potential Impurities: Residual ketone (carbonyl signal in NMR/IR), secondary amines
(dimerization byproducts), or dehalogenated analogs.

Analytical Strategy

The elucidation campaign follows a logic-gated workflow designed to establish molecular
weight, functional groups, connectivity, and stereochemistry.

GC-MS/LC-MS

(MW & Fragments) Formula Confirmed

1D & 2D NMR C1 Center Chiral HPLC/Mosher

-NH2, Ar-Cl / (Connectivity) (Stereochemistry)
FT-IR

(Functional Groups)

Crude Sample Validated Structure

Click to download full resolution via product page
Figure 1: Integrated analytical workflow for structural validation.

Mass Spectrometry (MS): Fragmentation Logic[4]

Objective: Confirm molecular weight (MW) and the presence of the chlorine heteroatom.

Experimental Protocol (GC-MS)

e Instrument: Agilent 5977B MSD or equivalent.
« lonization: Electron Impact (El) at 70 eV.[1][3]
 Inlet Temp: 250°C.

e Column: DB-5ms (30m x 0.25mm).[1]
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Data Interpretation

The mass spectrum provides a definitive "fingerprint” driven by the stability of the benzylic
cation.[1]

e Molecular lon (M
):
o Observed peaks at m/z 197 and 199.[1]
o Isotope Pattern: The 3:1 intensity ratio confirms the presence of a single Chlorine atom (
Cl/
Cl natural abundance).
e Base Peak (m/z 140/142):
o Mechanism:
-Cleavage.[1][4]

o The radical cation localizes on the nitrogen.[1] Homolytic cleavage occurs at the C1-C2
bond, ejecting the largest alkyl group (butyl radical, C

H
, mass 57).

o Fragment:
(4-chlorobenzyliminium ion).[1]
o Calculation: 197 (M) - 57 (Butyl) = 140.[1]
e Minor Fragments:

o m/z 125/127: Loss of NH (imine) from the base peak or direct benzylic cation formation (

).[1]
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o m/z 30:

(trace, typical of primary amines, but suppressed here by the stability of the benzylic
fragment).

Nuclear Magnetic Resonance (NMR)[5][7][8][9]

Objective: Map the carbon skeleton and confirm the position of the amine and chlorine.[1]

Experimental Protocol
» Solvent: CDCI

(7.26 ppm ref) is preferred for resolution; DMSO-
if amine proton visibility is critical.[1]
e Field Strength:

400 MHz.[1][3]

e Concentration: 10 mg in 0.6 mL.[1]

H NMR Assignments (400 MHz, CDCI )
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Shift (
Position
» Ppm)

Multiplicity

Integral

Assignment
Logic

Ar-H 7.28 —-7.32

Multiplet (AABB')  4H

Characteristic of
para-substituted
benzene.[1]
Symmetry makes
H2/H6 and
H3/H5

equivalent.[1]

H-1 3.85

Triplet (or dd)

Benzylic
methine.[1]
Deshielded by
the aromatic ring
and the amine

nitrogen.[1]

NH 1.60

Broad Singlet

Exchangeable.[1]
Shift varies with
concentration/wa
ter.[1]

H-2 1.65-1.75

Multiplet

2H

Methylene

to the ring.[1]
Diastereotopic
nature may be
subtle.[1]

H-3, H-4 1.15-1.35

Multiplet

4H

Bulk methylene
chain.[1]

H-5 0.88

Triplet (

Hz)

3H

Terminal methyl

group.[1]

C NMR Assignments (100 MHz, CDCI )

e Aromatic Region:
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o

144.5 (C-1"): Ipso carbon attached to the alkyl chain (quaternary).[1]

o

132.8 (C-4"): Ipso carbon attached to Chlorine (quaternary).[1]

o

128.6 (C-3'/5"): Meta carbons (intensified signal due to symmetry).[1]

o

128.1 (C-2'/6"): Ortho carbons.[1]

 Aliphatic Region:

o 55.8 (C-1): Benzylic methine (attached to N).[1]
o 39.2 (C-2): Methylene
to the ring.[1]
o 28.5 (C-3): Middle chain methylene.[1]
o 22.6 (C-4): Methylene

to methyl.[1]

(¢]

14.1 (C-5): Terminal methyl.[1]

2D NMR Correlations (Connectivity Proof)

To rigorously prove the structure, Heteronuclear Multiple Bond Correlation (HMBC) is essential.
o HMBC Key Correlation: The proton at H-1 (

3.[1]85) will show strong cross-peaks to the aromatic quaternary carbon C-1' (

144.[1]5) and the ortho carbons C-2'/6' (

128.1).[1] This links the pentyl chain directly to the aromatic ring.[1]
e COSY: Confirms the spin system of the pentyl chain: H-1

H-2

H-3

H-4
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Figure 2: Key NMR correlations linking the benzylic proton to the aromatic system and alkyl
chain.

Vibrational Spectroscopy (FT-IR)

Objective: Rapid confirmation of functional groups.
e Primary Amine: Two weak absorptions at 3300—-3400 cm

(N-H stretching, symmetric and asymmetric).[1] A scissoring bend is expected near 1600 cm
1]

o Aryl Chloride: A strong, sharp band at 1090 cm
(Ar-Cl stretch).[1]

e Aromatic System: C=C stretches at 1480-1500 cm

.[1] The para-substitution pattern is confirmed by an out-of-plane (oop) bending vibration
near 810-840 cm

[1]
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Stereochemical Considerations

The C1 carbon is a chiral center, meaning the synthesized compound is a racemic mixture ()
unless an asymmetric synthesis was employed.

Enantiomeric Resolution Protocol

To distinguish or separate enantiomers (

VS
), the following method is validated:

» Derivatization: React the amine with (S)-Mosher's Acid Chloride ((S)-MTPA-CI).[1]
e Analysis: The resulting diastereomeric amides will exhibit distinct chemical shifts in

H and

F NMR.

e HPLC: Use a polysaccharide-based chiral column (e.g., Chiralpak AD-H) with Hexane:IPA
mobile phase.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorophenyl-pentan-1-amine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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